Cas no 1878889-80-5 (3-(4-Methoxy-1H-pyrazol-1-yl)propan-1-ol)

• Product name: 3-(4-Methoxy-1H-pyrazol-1-yl)propan-1-ol
• CAS No: 1878889-80-5
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5720004
• PubChem ID: 130511177

3-(4-Methoxy-1H-pyrazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1878889-80-5
• A1-25338
• 3-(4-Methoxy-1H-pyrazol-1-yl)propan-1-ol
• 1H-Pyrazole-1-propanol, 4-methoxy-

• Inchi： 1S/C7H12N2O2/c1-11-7-5-8-9(6-7)3-2-4-10/h5-6,10H,2-4H2,1H3
• InChI Key： AEMVEXWNJWUDIU-UHFFFAOYSA-N
• SMILES： O(C)C1C=NN(C=1)CCCO

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų
• XLogP3: -0.2

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 301.1±22.0 °C(Predicted)
• pka: 14.86±0.10(Predicted)